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Compound of Interest

1,5-dimethyl-1H-pyrrole-2-
Compound Name:
carboxylic acid

Cat. No.: B1278049

An In-depth Technical Guide to 1,5-dimethyl-1H-
pyrrole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and key data pertaining to 1,5-dimethyl-1H-pyrrole-2-carboxylic acid. This document is
intended to serve as a valuable resource for researchers and professionals engaged in drug
development and scientific investigation involving this compound.

Molecular Structure and Formula

1,5-dimethyl-1H-pyrrole-2-carboxylic acid is a heterocyclic compound with the molecular
formula C7HoNOz2.[1] Its structure features a pyrrole ring substituted with a methyl group at the
nitrogen atom (position 1), another methyl group at carbon 5, and a carboxylic acid group at
carbon 2.

The canonical SMILES representation of the molecule is CC1=CC=C(N1C)C(=0)O.

Caption: Molecular structure of 1,5-dimethyl-1H-pyrrole-2-carboxylic acid.

Physicochemical Properties
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A summary of the key physicochemical properties of 1,5-dimethyl-1H-pyrrole-2-carboxylic
acid is presented in the table below. It is important to note that some of this data is predicted
due to the limited availability of experimentally determined values in published literature.

Property Value Source
Molecular Formula C7H9sNO2 [1]
Molecular Weight 139.15 g/mol N/A
Predicted Boiling Point 290.3 °C at 760 mmHg N/A
Melting Point Not available N/A

N Soluble in organic solvents
Solubility N/A
such as ethanol and acetone.

Experimental Protocols

Detailed experimental protocols for the synthesis of 1,5-dimethyl-1H-pyrrole-2-carboxylic
acid are not readily available in the public domain. However, a general approach to the
synthesis of substituted pyrrole-2-carboxylic acids can be conceptualized based on established
organic chemistry principles. A plausible synthetic workflow is outlined below.

Conceptual Synthetic Workflow

The synthesis of 1,5-dimethyl-1H-pyrrole-2-carboxylic acid can be envisioned through a
multi-step process, likely involving the formation of the pyrrole ring as a key step, followed by or
incorporating the introduction of the desired functional groups. A possible, though not
experimentally verified, pathway could involve the Paal-Knorr pyrrole synthesis.
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Caption: Conceptual workflow for the synthesis of 1,5-dimethyl-1H-pyrrole-2-carboxylic acid.

Disclaimer: This technical guide is intended for informational purposes only and is based on
publicly available data. The experimental protocols described are conceptual and have not
been validated. Researchers should consult peer-reviewed literature and exercise appropriate
laboratory safety precautions when handling this or any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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